Cas no 916210-27-0 (tert-Butyl N-(2-Chloropyridin-4-yl)methylcarbamate)

• Product name: tert-Butyl N-(2-Chloropyridin-4-yl)methylcarbamate
• CAS No: 916210-27-0
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD09028165
• CID: 1083840
• PubChem ID: 59462688

tert-Butyl N-(2-Chloropyridin-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((2-chloropyridin-4-yl)methyl)carbamate
• tert-butyl N-[(2-chloropyridin-4-yl)Methyl]carbaMate
• 1,1-Dimethylethyl N-[(2-chloro-4-pyridinyl)methyl]carbamate (ACI)
• 887831-85-8
• (2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester
• SCHEMBL10163771
• DB-120003
• CS-0038530
• Tert-Butyl(2-chloropyridin-4-yl)methylcarbamate
• EN300-6746216
• tert-Butyl (2-chloropyridin-4-yl)methylcarbamate
• AS-69110
• AKOS022182268
• 2-Methyl-2-propanyl [(2-chloro-4-pyridinyl)methyl]carbamate
• DB-078213
• (2-chloro-4-pyridinyl)methyl Carbamic acid 1,1-dimethylethyl ester
• MFCD09028165
• 916210-27-0
• 4-[(Boc-amino)methyl]-2-chloropyridine
• tert-Butyl N-(2-Chloropyridin-4-yl)methylcarbamate

• MDL： MFCD09028165
• Inchi： 1S/C11H15ClN2O2/c1-11(2,3)16-10(15)14-7-8-4-5-13-9(12)6-8/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： UZBMRJZJIUFSNU-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=C(Cl)N=CC=1)OC(C)(C)C

Computed Properties

• Exact Mass: 242.082205g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 242.082205g/mol
• Monoisotopic Mass: 242.082205g/mol
• Topological Polar Surface Area: 51.2Ų
• Heavy Atom Count: 16
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

Additional information on tert-Butyl N-(2-Chloropyridin-4-yl)methylcarbamate

Research Brief on tert-Butyl N-(2-Chloropyridin-4-yl)methylcarbamate (CAS: 916210-27-0) in Chemical Biology and Pharmaceutical Applications

The compound tert-Butyl N-(2-Chloropyridin-4-yl)methylcarbamate (CAS: 916210-27-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its tert-butyl and 2-chloropyridin-4-yl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various disease pathways.

One of the key areas of research involving this compound is its role in the synthesis of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that tert-Butyl N-(2-Chloropyridin-4-yl)methylcarbamate can be efficiently converted into pyridine-based scaffolds, which are critical for the inhibition of specific kinase targets implicated in cancer and inflammatory diseases. The study reported a novel synthetic route that improves yield and purity, making it a valuable tool for medicinal chemists.

Another notable application of this compound is in the development of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv detailed the use of 916210-27-0 as a building block for the synthesis of E3 ligase ligands, which are essential components of PROTAC molecules. The study emphasized the compound's stability and reactivity under mild conditions, enabling efficient conjugation with other functional groups to form complex heterobifunctional degraders.

In addition to its synthetic utility, tert-Butyl N-(2-Chloropyridin-4-yl)methylcarbamate has also been investigated for its pharmacokinetic properties. A 2022 study in Drug Metabolism and Disposition explored its metabolic stability and cytochrome P450 interactions, providing insights into its potential as a lead compound for further optimization. The results indicated moderate metabolic stability, suggesting that structural modifications may be required to enhance its drug-like properties.

Looking ahead, researchers are exploring the broader applications of this compound in targeted drug delivery systems. Preliminary data from a 2023 conference presentation at the American Chemical Society (ACS) meeting highlighted its use in the design of antibody-drug conjugates (ADCs), where its chloro-pyridine moiety serves as a handle for site-specific conjugation. This approach could pave the way for more precise and effective cancer therapies.

In conclusion, tert-Butyl N-(2-Chloropyridin-4-yl)methylcarbamate (CAS: 916210-27-0) represents a promising scaffold in modern drug discovery. Its versatility in synthesis, combined with its potential in kinase inhibition and targeted degradation, positions it as a valuable asset for researchers in chemical biology and pharmaceutical sciences. Future studies will likely focus on optimizing its properties and expanding its applications in therapeutic development.